![molecular formula C26H28BrN3O3 B304177 N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide](/img/structure/B304177.png)
N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide
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Overview
Description
N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of quinolinecarboxamide derivatives and has been synthesized using various methods.
Mechanism of Action
The mechanism of action of N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is not fully understood. However, studies have suggested that it may work by inhibiting specific enzymes or receptors that are involved in the growth of cancer cells, replication of viruses, or production of pro-inflammatory cytokines.
Biochemical and physiological effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce the replication of viruses, and suppress the production of pro-inflammatory cytokines. Additionally, it has been found to have low toxicity and high selectivity towards cancer cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its potential therapeutic applications. It has been found to have antitumor, antiviral, and anti-inflammatory activities, which make it a valuable compound for further research. Additionally, it has been found to have low toxicity and high selectivity towards cancer cells, which makes it a safer alternative to other chemotherapeutic agents.
However, there are also limitations to using this compound in lab experiments. One of the limitations is its complex synthesis method, which may limit its availability and increase its cost. Additionally, the mechanism of action of this compound is not fully understood, which may make it difficult to optimize its therapeutic potential.
Future Directions
There are several future directions for the research on N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. One direction is to further investigate its mechanism of action and optimize its therapeutic potential. Another direction is to explore its potential use in combination with other chemotherapeutic agents to enhance its antitumor activity. Additionally, further research is needed to evaluate its safety and efficacy in animal models and clinical trials.
Synthesis Methods
The synthesis of N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been reported in several studies. One of the most commonly used methods involves the reaction of 2-amino-5-bromo-3-picoline with 4-ethoxybenzoyl chloride in the presence of a base, followed by the reaction with 2,7,7-trimethyl-5-oxo-4,5,6,7-tetrahydro-1H-indole-3-carboxylic acid and then cyclization to form the desired compound.
Scientific Research Applications
N-(5-bromo-2-pyridinyl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been studied extensively for its potential therapeutic applications. It has been found to exhibit antitumor, antiviral, and anti-inflammatory activities. This compound has been tested against various cancer cell lines and has shown promising results in inhibiting the growth of cancer cells. It has also been found to have antiviral activity against several viruses, including HIV-1, HCV, and HSV-1. Additionally, it has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
properties
Molecular Formula |
C26H28BrN3O3 |
---|---|
Molecular Weight |
510.4 g/mol |
IUPAC Name |
N-(5-bromopyridin-2-yl)-4-(4-ethoxyphenyl)-2,7,7-trimethyl-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide |
InChI |
InChI=1S/C26H28BrN3O3/c1-5-33-18-9-6-16(7-10-18)23-22(25(32)30-21-11-8-17(27)14-28-21)15(2)29-19-12-26(3,4)13-20(31)24(19)23/h6-11,14,23,29H,5,12-13H2,1-4H3,(H,28,30,32) |
InChI Key |
IIUPCVBQLSHZBF-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC(=C2C(=O)NC4=NC=C(C=C4)Br)C |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2C3=C(CC(CC3=O)(C)C)NC(=C2C(=O)NC4=NC=C(C=C4)Br)C |
Origin of Product |
United States |
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